Cas no 1155072-34-6 (2-(1H-1,2,4-triazol-1-yl)imidazo1,2-apyridine-3-carbaldehyde)
2-(1H-1,2,4-triazol-1-yl)imidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-(1H-1,2,4-triazol-1-yl)imidazo1,2-apyridine-3-carbaldehyde
- EN300-1292304
- 2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde
- 1155072-34-6
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- Inchi: 1S/C10H7N5O/c16-5-8-10(15-7-11-6-12-15)13-9-3-1-2-4-14(8)9/h1-7H
- InChI Key: AHDKDCDYMGGLMM-UHFFFAOYSA-N
- SMILES: O=CC1=C(N2C=NC=N2)N=C2C=CC=CN12
Computed Properties
- Exact Mass: 213.06505986g/mol
- Monoisotopic Mass: 213.06505986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.1Ų
2-(1H-1,2,4-triazol-1-yl)imidazo1,2-apyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292304-1.0g |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292304-50mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1292304-100mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 100mg |
$615.0 | 2023-09-30 | ||
| Enamine | EN300-1292304-250mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 250mg |
$642.0 | 2023-09-30 | ||
| Enamine | EN300-1292304-500mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 500mg |
$671.0 | 2023-09-30 | ||
| Enamine | EN300-1292304-1000mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 1000mg |
$699.0 | 2023-09-30 | ||
| Enamine | EN300-1292304-2500mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 2500mg |
$1370.0 | 2023-09-30 | ||
| Enamine | EN300-1292304-5000mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 5000mg |
$2028.0 | 2023-09-30 | ||
| Enamine | EN300-1292304-10000mg |
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
1155072-34-6 | 10000mg |
$3007.0 | 2023-09-30 |
2-(1H-1,2,4-triazol-1-yl)imidazo1,2-apyridine-3-carbaldehyde Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-(1H-1,2,4-triazol-1-yl)imidazo1,2-apyridine-3-carbaldehyde
Comprehensive Overview of 2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1155072-34-6)
2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1155072-34-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both 1,2,4-triazole and aldehyde functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.
In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its CAS No. 1155072-34-6 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.
The compound's aldehyde group offers a reactive site for further functionalization, enabling the creation of Schiff bases, hydrazones, and other derivatives. This property is highly valued in medicinal chemistry, where structure-activity relationship (SAR) studies are critical for optimizing drug candidates. Additionally, the 1,2,4-triazole moiety is known for its role in enhancing metabolic stability and bioavailability, making this compound a promising candidate for preclinical development.
From an industrial perspective, 2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring eco-friendly routes to synthesize such heterocycles. Recent publications highlight the use of catalytic methods and microwave-assisted reactions to improve the efficiency of producing this compound.
Another area of interest is the compound's potential role in agrochemical innovation. The imidazo[1,2-a]pyridine scaffold has been investigated for its herbicidal and fungicidal properties, aligning with the global push for safer and more effective crop protection solutions. Companies specializing in precision agriculture are actively screening similar compounds to address resistance issues in pests and pathogens.
For researchers and manufacturers, understanding the spectroscopic properties and crystallographic data of CAS No. 1155072-34-6 is essential for quality control and patent applications. Advanced techniques such as NMR, HPLC, and X-ray diffraction are commonly employed to characterize this compound. These analyses ensure compliance with stringent regulatory standards, particularly in the pharmaceutical sector.
In summary, 2-(1H-1,2,4-triazol-1-yl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1155072-34-6) represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications—from drug design to sustainable agriculture—underscore its relevance in addressing some of today's most pressing scientific challenges. As research continues to uncover new uses for this compound, its commercial and academic significance is expected to grow exponentially.
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